Cas no 91138-06-6 (5-(benzyloxy)-3,4-dihydropyrimidin-4-one)

• Product Name: 5-(benzyloxy)-3,4-dihydropyrimidin-4-one
• CAS No: 91138-06-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD22543859
• CID: 996010
• PubChem ID: 262482
• Update Time: 2025-11-01

5-(benzyloxy)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)pyrimidin-4-ol
• 5-phenylmethoxy-1H-pyrimidin-6-one
• SB59960
• NSC95993
• NCIOpen2_006343
• MLS002703330
• SCHEMBL6641881
• AKOS026715771
• CS-0070412
• DTXSID50294371
• 5-(benzyloxy)pyrimidin-4(3h)-one
• 91138-06-6
• F2147-2339
• NSC-95993
• SMR001570053
• D86985
• CHEMBL1901071
• AMY27467
• DB-368103
• 5-(benzyloxy)-3,4-dihydropyrimidin-4-one

• MDL： MFCD22543859
• Inchi： 1S/C11H10N2O2/c14-11-10(6-12-8-13-11)15-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,12,13,14)
• InChI Key： BAKPIPOHWIYYGO-UHFFFAOYSA-N
• SMILES： O(C1=CN=CNC1=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.074
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 373.3°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.596

Additional information on 5-(benzyloxy)-3,4-dihydropyrimidin-4-one

Introduction to 5-(benzyloxy)-3,4-dihydropyrimidin-4-one (CAS No. 91138-06-6)

5-(benzyloxy)-3,4-dihydropyrimidin-4-one (CAS No. 91138-06-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of 5-(benzyloxy)-3,4-dihydropyrimidin-4-one features a benzyl ether group attached to the pyrimidine ring, which imparts unique chemical and biological properties.

The synthesis of 5-(benzyloxy)-3,4-dihydropyrimidin-4-one typically involves multistep reactions, including the formation of a benzyl ether intermediate and subsequent cyclization to form the pyrimidine ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, 5-(benzyloxy)-3,4-dihydropyrimidin-4-one has been studied for its potential as a scaffold in drug discovery. Research has shown that this compound exhibits significant antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 5-(benzyloxy)-3,4-dihydropyrimidin-4-one derivatives effectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Moreover, 5-(benzyloxy)-3,4-dihydropyrimidin-4-one has been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that 5-(benzyloxy)-3,4-dihydropyrimidin-4-one can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of 5-(benzyloxy)-3,4-dihydropyrimidin-4-one have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for drug development. Additionally, preliminary toxicity studies have indicated that 5-(benzyloxy)-3,4-dihydropyrimidin-4-one is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of 5-(benzyloxy)-3,4-dihydropyrimidin-4-one as a therapeutic agent is optimizing its selectivity and potency against specific targets. To address this challenge, researchers have employed structure-activity relationship (SAR) studies to identify structural modifications that enhance the biological activity of this compound. For example, substituting different functional groups on the benzyl ether moiety or modifying the pyrimidine ring has led to the discovery of more potent analogs with improved pharmacological profiles.

The potential applications of 5-(benzyloxy)-3,4-dihydropyrimidin-4-one extend beyond cancer and inflammatory diseases. Recent studies have explored its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal loss and cognitive decline, which are thought to be driven by oxidative stress and neuroinflammation. Preliminary findings suggest that 5-(benzyloxy)-3,4-dihydropyrimidin-4-one may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammatory responses.

In conclusion, 5-(benzyloxy)-3,4-dihydropyrimidin-4-one (CAS No. 91138-06-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects and optimize its pharmacological properties for clinical use.